2,4-difluoro-N-[2-oxo-2-(2-phenylmorpholin-4-yl)ethyl]benzene-1-sulfonamide

• IUPAC Name: 2,4-difluoro-N-[2-oxo-2-(2-phenylmorpholin-4-yl)ethyl]benzenesulfonamide
• InChI: InChI=1S/C18H18F2N2O4S/c19-14-6-7-17(15(20)10-14)27(24,25)21-11-18(23)22-8-9-26-16(12-22)13-4-2-1-3-5-13/h1-7,10,16,21H,8-9,11-12H2
• InChI Key: LKIUJPUHQMXTJY-UHFFFAOYSA-N
• Canonical SMILES: C1COC(CN1C(=O)CNS(=O)(=O)C2=C(C=C(C=C2)F)F)C3=CC=CC=C3
• Molecular Formula: C18H18F2N2O4S
• Molecular Weight: 396.4 g/mol

Description

2,4-Difluoro-N-[2-oxo-2-(2-phenylmorpholin-4-yl)ethyl]benzene-1-sulfonamide, also known as DFMO, is a synthetic molecule that has been used in a variety of laboratory experiments. DFMO is a sulfonamide derivative of 2,4-difluorobenzene, and is widely used as an inhibitor of polyamine biosynthesis. It has been studied for its potential to inhibit the growth of certain types of cancer cells, as well as its use in other scientific research applications.

Scientific Research Applications

2,4-difluoro-N-[2-oxo-2-(2-phenylmorpholin-4-yl)ethyl]benzene-1-sulfonamide has been used in a variety of scientific research applications. It has been studied for its potential to inhibit the growth of certain types of cancer cells, and has also been used to study the effects of polyamine biosynthesis inhibition in other cell types. Additionally, 2,4-difluoro-N-[2-oxo-2-(2-phenylmorpholin-4-yl)ethyl]benzene-1-sulfonamide has been shown to be effective in the study of cell cycle progression and cell death.

Mechanism of Action

2,4-difluoro-N-[2-oxo-2-(2-phenylmorpholin-4-yl)ethyl]benzene-1-sulfonamide works by inhibiting the biosynthesis of polyamines, which are essential for the growth and proliferation of certain cell types. Specifically, 2,4-difluoro-N-[2-oxo-2-(2-phenylmorpholin-4-yl)ethyl]benzene-1-sulfonamide inhibits the activity of ornithine decarboxylase, an enzyme involved in the biosynthesis of polyamines. This inhibition of ornithine decarboxylase leads to a decrease in the production of polyamines, resulting in cell cycle arrest and ultimately cell death.
Biochemical and Physiological Effects
2,4-difluoro-N-[2-oxo-2-(2-phenylmorpholin-4-yl)ethyl]benzene-1-sulfonamide has been studied for its potential to inhibit the growth of certain types of cancer cells. In cell culture studies, 2,4-difluoro-N-[2-oxo-2-(2-phenylmorpholin-4-yl)ethyl]benzene-1-sulfonamide has been shown to induce cell cycle arrest and apoptosis in a variety of tumor cell lines. Additionally, 2,4-difluoro-N-[2-oxo-2-(2-phenylmorpholin-4-yl)ethyl]benzene-1-sulfonamide has been shown to inhibit the growth of certain types of bacteria, including Escherichia coli and Staphylococcus aureus.

Advantages and Limitations for Lab Experiments

2,4-difluoro-N-[2-oxo-2-(2-phenylmorpholin-4-yl)ethyl]benzene-1-sulfonamide has several advantages for use in laboratory experiments. It is relatively inexpensive, has a high degree of specificity, and is easy to synthesize. Additionally, 2,4-difluoro-N-[2-oxo-2-(2-phenylmorpholin-4-yl)ethyl]benzene-1-sulfonamide is non-toxic and has a low potential for drug-drug interactions. However, 2,4-difluoro-N-[2-oxo-2-(2-phenylmorpholin-4-yl)ethyl]benzene-1-sulfonamide also has some limitations for use in laboratory experiments. For example, it is not effective against all types of cancer cells, and its effects can be reversed by high concentrations of polyamines.

Future Directions

The use of 2,4-difluoro-N-[2-oxo-2-(2-phenylmorpholin-4-yl)ethyl]benzene-1-sulfonamide in scientific research applications is still in its early stages, and there are many potential future directions for its use. For example, 2,4-difluoro-N-[2-oxo-2-(2-phenylmorpholin-4-yl)ethyl]benzene-1-sulfonamide could be used in the study of other types of cancer cells, as well as in the development of new drugs for the treatment of cancer. Additionally, 2,4-difluoro-N-[2-oxo-2-(2-phenylmorpholin-4-yl)ethyl]benzene-1-sulfonamide could be used to study the effects of polyamine biosynthesis inhibition in other cell types, such as stem cells and neurons. Furthermore, 2,4-difluoro-N-[2-oxo-2-(2-phenylmorpholin-4-yl)ethyl]benzene-1-sulfonamide could be used to study the effects of polyamine biosynthesis inhibition on other biological processes, such as aging and development. Finally, 2,4-difluoro-N-[2-oxo-2-(2-phenylmorpholin-4-yl)ethyl]benzene-1-sulfonamide could be used to study the effects of polyamine biosynthesis inhibition on the metabolism of other molecules, such as fatty acids and proteins.

Synthesis Methods

2,4-difluoro-N-[2-oxo-2-(2-phenylmorpholin-4-yl)ethyl]benzene-1-sulfonamide can be synthesized in a two-step process. The first step involves the reaction of 2,4-difluorobenzene-1-sulfonylchloride with 4-morpholineethanol. The second step involves the reaction of the resulting product with sodium hydroxide to form the desired 2,4-difluoro-N-[2-oxo-2-(2-phenylmorpholin-4-yl)ethyl]benzene-1-sulfonamide molecule.